27-Carboxy-7-keto Cholesterol
27-Carboxy-7-keto Cholesterol
Brand Name:
Vulcanchem
CAS No.:
148988-30-1
VCID:
VC0133164
InChI:
InChI=1S/C27H42O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h15-17,19-22,24,28H,5-14H2,1-4H3,(H,30,31)/t16-,17?,19+,20-,21+,22+,24+,26+,27-/m1/s1
SMILES:
CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C
Molecular Formula:
C27H42O4
Molecular Weight:
430.629
27-Carboxy-7-keto Cholesterol
CAS No.: 148988-30-1
Reference Standards
VCID: VC0133164
Molecular Formula: C27H42O4
Molecular Weight: 430.629
CAS No. | 148988-30-1 |
---|---|
Product Name | 27-Carboxy-7-keto Cholesterol |
Molecular Formula | C27H42O4 |
Molecular Weight | 430.629 |
IUPAC Name | (6R)-6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-7-oxo-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid |
Standard InChI | InChI=1S/C27H42O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h15-17,19-22,24,28H,5-14H2,1-4H3,(H,30,31)/t16-,17?,19+,20-,21+,22+,24+,26+,27-/m1/s1 |
Standard InChIKey | QOEPZHFZXUROGV-YYRFMTRJSA-N |
SMILES | CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C |
Synonyms | (3β)-3-Hydroxy-7-oxocholest-5-en-26-oic Acid; |
Last Modified | Aug 20 2021 |
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